Cas no 1361674-29-4 (3,5-Bis(2,6-dichlorophenyl)-2-hydroxy-6-methylpyridine)

• Product Name: 3,5-Bis(2,6-dichlorophenyl)-2-hydroxy-6-methylpyridine
• CAS No: 1361674-29-4
• MF: C₁₈H₁₁Cl₄NO
• MW: 399.098040819168
• CID: 4919635
• Update Time: 2025-06-08

3,5-Bis(2,6-dichlorophenyl)-2-hydroxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,6-dichlorophenyl)-2-hydroxy-6-methylpyridine

• Inchi： 1S/C18H11Cl4NO/c1-9-10(16-12(19)4-2-5-13(16)20)8-11(18(24)23-9)17-14(21)6-3-7-15(17)22/h2-8H,1H3,(H,23,24)
• InChI Key： ZXHQMIKAVHZFDC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(C(NC=1C)=O)C1C(=CC=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 553
• XLogP3: 5.9
• Topological Polar Surface Area: 29.1

Additional information on 3,5-Bis(2,6-dichlorophenyl)-2-hydroxy-6-methylpyridine

Professional Introduction to 3,5-Bis(2,6-dichlorophenyl)-2-hydroxy-6-methylpyridine (CAS No. 1361674-29-4)

3,5-Bis(2,6-dichlorophenyl)-2-hydroxy-6-methylpyridine is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1361674-29-4, belongs to a class of heterocyclic aromatic molecules that exhibit a unique combination of structural and functional properties. The presence of multiple substituents, including 2,6-dichlorophenyl groups and a 2-hydroxy moiety, contributes to its distinctive chemical behavior and potential applications in medicinal chemistry.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The substitution pattern at the 3 and 5 positions with 2,6-dichlorophenyl groups enhances its lipophilicity and electronic properties, making it a promising candidate for further investigation in drug design. Additionally, the incorporation of a 2-hydroxy group introduces polarity and potential hydrogen bonding capabilities, which can be crucial for interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. Studies have shown that compounds with similar structural motifs can exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The specific arrangement of substituents in 3,5-Bis(2,6-dichlorophenyl)-2-hydroxy-6-methylpyridine may contribute to its ability to modulate these pathways effectively.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. Researchers have been particularly interested in its interaction with enzymes and receptors involved in various diseases. For instance, preliminary computational studies suggest that it may bind to certain kinases with high affinity, potentially leading to the discovery of new inhibitors for therapeutic use. The 2-hydroxy group and the electron-withdrawing nature of the 2,6-dichlorophenyl substituents are key factors that influence its binding interactions.

The synthesis of 3,5-Bis(2,6-dichlorophenyl)-2-hydroxy-6-methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the chlorination of a suitable precursor followed by functional group transformations to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications on the pyridine ring.

The compound's stability under various conditions is another critical factor that must be evaluated during its development. Preliminary stability studies indicate that it remains stable under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles is essential for formulating appropriate solutions or formulations for further testing.

In vitro and in vivo studies are currently being conducted to assess the biological activity and safety profile of 3,5-Bis(2,6-dichlorophenyl)-2-hydroxy-6-methylpyridine. These studies aim to provide insights into its mechanism of action and potential therapeutic applications. Initial results from cell-based assays suggest that it may exhibit inhibitory effects on certain cancer cell lines, making it a promising candidate for further investigation in oncology research.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 3,5-Bis(2,6-dichlorophenyl)-2-hydroxy-6-methylpyridine. Molecular docking simulations have been used to predict how this compound interacts with target proteins at an atomic level. These simulations help researchers refine their understanding of its binding affinity and selectivity, guiding further experimental validation.

The future prospects for this compound are exciting and multifaceted. Ongoing research aims to explore its potential in treating various diseases by optimizing its chemical structure for improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion, 3,5-Bis(2,6-dichlorophenyl)-2-hydroxy-6-methylpyridine (CAS No. 1361674-29-4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its development as a therapeutic agent holds great potential for addressing unmet medical needs across multiple disease areas.